Cas no 2137418-83-6 (2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid)

• Product Name: 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid
• CAS No: 2137418-83-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 6424644
• PubChem ID: 148741993
• Update Time: 2025-06-10

2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137418-83-6
• EN300-743831
• 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(16)12-6-8(13)4-7(12)5-9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7?,8-/m1/s1
• InChI Key： ODADLSCORSWAER-BRFYHDHCSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid

Research Brief on 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid (CAS: 2137418-83-6): Recent Advances and Applications

The compound 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid (CAS: 2137418-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile role as a chiral building block in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of peptidomimetics, protease inhibitors, and other therapeutic agents targeting complex diseases such as cancer and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and emerging trends in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel macrocyclic peptides with enhanced binding affinity to protein-protein interaction interfaces. The researchers utilized 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid to introduce a constrained hydroxyproline motif, which significantly improved the metabolic stability of the resulting peptides while maintaining their target specificity. This advancement opens new avenues for the development of peptide-based therapeutics with improved pharmacokinetic properties.

In the realm of antiviral drug development, recent work published in ACS Infectious Diseases (2024) employed this chiral building block in the design of potent inhibitors targeting the main protease of SARS-CoV-2. The compound's stereochemical purity and functional group compatibility allowed for the efficient construction of analogs with nanomolar inhibitory activity. Molecular docking studies revealed that the hydroxyl group at the 4-position of the pyrrolidine ring forms critical hydrogen bonds with the enzyme's active site, providing structural insights for future inhibitor optimization.

From a synthetic chemistry perspective, a breakthrough in continuous flow chemistry reported in Organic Process Research & Development (2023) has enabled the large-scale production of 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid with excellent enantiomeric excess (>99% ee). This technological advancement addresses previous challenges in manufacturing scalability, making the compound more accessible for pharmaceutical applications. The optimized protocol features a biocatalytic step using engineered transaminases, representing a greener alternative to traditional synthetic routes.

Emerging applications in targeted drug delivery systems have also been reported, where researchers have conjugated this compound to nanoparticle carriers to enhance tissue specificity. A 2024 study in Bioconjugate Chemistry demonstrated that derivatives of 2137418-83-6 could serve as effective linkers for antibody-drug conjugates (ADCs), showing improved stability in circulation while maintaining efficient payload release at the target site. This application capitalizes on the compound's balance between stability and cleavability under physiological conditions.

Looking forward, the unique structural features of 2-[(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-2-yl]acetic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into bifunctional PROTAC molecules and as a scaffold for covalent inhibitor design. The compound's versatility, combined with recent manufacturing improvements, positions it as a valuable tool for medicinal chemists tackling increasingly challenging therapeutic targets in precision medicine.